Cas no 1073182-90-7 (3-Amino-4-bromo-6-chloropicolinic acid)

• Product Name: 3-Amino-4-bromo-6-chloropicolinic acid
• CAS No: 1073182-90-7
• MF: C₆H₄BrClN₂O₂
• MW: 251.465159416199
• MDL: MFCD18382761
• CID: 1093273
• PubChem ID: 59355425
• Update Time: 2025-06-11

3-Amino-4-bromo-6-chloropicolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-bromo-6-chloropicolinic acid
• 3-amino-4-bromo-6-chloropyridine-2-carboxylic acid
• RWYNVFKAAOCJEF-UHFFFAOYSA-N
• YSB18290
• ZB0351
• 3-amino-4-bromo-6-chloro-pyridine-2-carboxylic acid
• DB-410673
• 3-Amino-4-bromo-6-chloropicolinicacid
• AS-77911
• MFCD18382761
• 1073182-90-7
• SCHEMBL535519
• D97611
• 3-Amino-4-bromo-6-chloro-2-pyridinecarboxylic acid
• CS-0029729
• EN300-736056

• MDL： MFCD18382761
• Inchi： 1S/C6H4BrClN2O2/c7-2-1-3(8)10-5(4(2)9)6(11)12/h1H,9H2,(H,11,12)
• InChI Key： RWYNVFKAAOCJEF-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C(=O)O)C=1N)Cl

Computed Properties

• Exact Mass: 249.91400
• Monoisotopic Mass: 249.91447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• PSA: 76.21000
• LogP: 2.35910

Additional information on 3-Amino-4-bromo-6-chloropicolinic acid

3-Amino-4-bromo-6-chloropicolinic Acid (CAS No. 1073182-90-7): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 3-Amino-4-bromo-6-chloropicolinic acid (CAS No. 1073182-90-7) has emerged as a critical intermediate for the synthesis of complex molecules. This compound, characterized by its unique heterocyclic structure, combines a picolinic acid backbone with strategically placed amino, bromo, and chloro functional groups. These features make it a highly sought-after reagent in pharmaceutical research, agrochemical development, and materials science.

The growing interest in 3-Amino-4-bromo-6-chloropicolinic acid is reflected in its frequent appearance in scientific literature and patent applications. Researchers are particularly drawn to its potential in drug discovery, where it serves as a precursor for kinase inhibitors and antibacterial agents. Its multi-functionalized pyridine ring allows for diverse derivatization, enabling the creation of novel compounds with tailored properties.

One of the most compelling aspects of this compound is its role in green chemistry initiatives. As the industry shifts toward sustainable practices, 3-Amino-4-bromo-6-chloropicolinic acid is being explored for its compatibility with catalytic processes and atom-efficient reactions. This aligns with the broader trend of minimizing waste and reducing reliance on hazardous reagents.

From a technical standpoint, the bromo and chloro substituents on the picolinic acid scaffold offer distinct advantages in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are pivotal in constructing biaryl systems, which are prevalent in many bioactive molecules. Additionally, the amino group provides a handle for further functionalization, making this compound a versatile tool for synthetic chemists.

In the context of agrochemical research, 3-Amino-4-bromo-6-chloropicolinic acid has shown promise in the development of herbicides and pesticides. Its structural motifs are often incorporated into molecules designed to target specific enzymes in pests or weeds, offering a high degree of selectivity and efficacy. This has led to increased demand for the compound in agricultural laboratories worldwide.

Another area of interest is its application in material science. The compound’s ability to form metal-organic frameworks (MOFs) and coordination polymers is being investigated for use in gas storage, catalysis, and sensing technologies. Its rigid aromatic core and multiple binding sites make it an ideal candidate for constructing advanced functional materials.

For researchers looking to source 3-Amino-4-bromo-6-chloropicolinic acid, it is essential to consider factors such as purity, stability, and supplier reliability. The compound is typically supplied as a white to off-white crystalline powder, with storage recommendations emphasizing protection from moisture and light to maintain its integrity.

In summary, 3-Amino-4-bromo-6-chloropicolinic acid (CAS No. 1073182-90-7) stands out as a multifaceted building block with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its unique combination of reactive sites and structural robustness ensures its continued relevance in cutting-edge research. As synthetic methodologies evolve, this compound is poised to play an even greater role in addressing some of the most pressing challenges in science and industry.